2-(Benzo[d][1,3]dioxol-5-yl)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H20N6O3/c1-13-21-22-19-18(20-4-5-25(13)19)24-8-6-23(7-9-24)17(26)11-14-2-3-15-16(10-14)28-12-27-15/h2-5,10H,6-9,11-12H2,1H3
• InChI Key: OTDYHOFXBIOPIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCN(CC3)C(=O)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H20N6O3
• Molecular Weight: 380.4 g/mol

Description

2-(Benzo[d][1,3]dioxol-5-yl)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H20N6O3 and its molecular weight is 380.408. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzo[d][1,3]dioxol-5-yl)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzo[d][1,3]dioxol-5-yl)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

A significant application of the chemical compound 2-(Benzo[d][1,3]dioxol-5-yl)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)ethanone in scientific research lies in its potential for synthesis and chemical characterization. This compound serves as a precursor or intermediate in the synthesis of various heterocyclic compounds, which are critical in the development of new pharmaceuticals and materials. For instance, studies have demonstrated the synthesis of novel pyrazoline and pyrazole derivatives, which exhibit antibacterial and antifungal activities, by reacting α,β-unsaturated ketones with specific hydrazine derivatives. Such research underscores the importance of this compound in the synthesis of bioactive molecules with potential therapeutic applications (S. Y. Hassan, 2013).

Antimicrobial Properties

Another notable application of this compound is in the exploration of its derivatives for antimicrobial properties. The synthesis of various 1,2,4-triazole derivatives and their subsequent evaluation for antimicrobial activities highlight the compound's role in developing new antimicrobial agents. Some synthesized derivatives have shown promising activity against common pathogens, suggesting potential utility in treating infections (H. Bektaş et al., 2007).

Structural and Functional Studies

The compound also finds applications in structural and functional studies of heterocyclic compounds. Investigations into the synthesis of condensed and uncondensed tetrazolo[1,5-b][1,2,4]triazines, for instance, have provided insights into the structural diversity and potential biological activities of these compounds. Such studies are crucial for understanding the structure-activity relationships that underpin the development of novel drugs and materials (M. Taha, 2007).